![molecular formula C14H18N2O2S B382352 N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide CAS No. 305372-91-2](/img/structure/B382352.png)
N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide” is a chemical compound with the molecular formula C14H18N2O2S . It is a derivative of 2H-1,4-Benzothiazine .
Molecular Structure Analysis
The molecular weight of “N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide” is 278.37 . The exact structure would require more specific information or a detailed analysis which is beyond my current capabilities.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide” include its molecular weight (278.37) and molecular formula (C14H18N2O2S) . Detailed properties like melting point, boiling point, and density are not available in the sources I found.Scientific Research Applications
BET Bromodomain Inhibition for Anti-Hematologic Malignancies
This compound has been evaluated for its potential as a BET bromodomain inhibitor . BET bromodomains play crucial roles in various diseases, including cancer, inflammation, obesity, cardiovascular disease, and neurological disorders. The inhibition of BET bromodomains, particularly BRD4, can lead to the downregulation of c-Myc, a gene playing a pivotal role in cell cycle progression, apoptosis, and cellular transformation. This makes it a promising target for anti-hematologic malignancies activities.
Anticancer Properties
The benzothiazinone core structure has been linked to anticancer activity. This is particularly relevant for the design of new chemotherapeutic agents that can target various forms of cancer.
Each of these applications represents a unique field of research where N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide could have significant impact. The compound’s versatility in potentially addressing a range of health issues highlights its importance in scientific research and pharmaceutical development .
properties
IUPAC Name |
N-butyl-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-2-3-8-15-13(17)9-12-14(18)16-10-6-4-5-7-11(10)19-12/h4-7,12H,2-3,8-9H2,1H3,(H,15,17)(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEZAIUIPMRURB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CC1C(=O)NC2=CC=CC=C2S1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.